3-(4-Nitrophenyl)furan
Cat. No. B8682911
M. Wt: 189.17 g/mol
InChI Key: XRWJIHSUDFWYJJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
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[CH3:15][OH:16].[o:1]1[cH:2][c:3](-[c:6]2[cH:7][cH:8][c:9]([N+:12]([O-:13])=[O:14])[cH:10][cH:11]2)[cH:4][cH:5]1>>[o:1]1[cH:2][c:3](-[c:6]2[cH:7][cH:8][c:9]([NH2:12])[cH:10][cH:11]2)[cH:4][cH:5]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=[N+]([O-])c1ccc(-c2ccoc2)cc1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Nc1ccc(-c2ccoc2)cc1
|
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
